(4-Amino-furazan-3-yl)-(4-methyl-piperazin-1-yl)-methanone

• IUPAC Name: (4-amino-1,2,5-oxadiazol-3-yl)-(4-methylpiperazin-1-yl)methanone
• InChI: InChI=1S/C8H13N5O2/c1-12-2-4-13(5-3-12)8(14)6-7(9)11-15-10-6/h2-5H2,1H3,(H2,9,11)
• InChI Key: KQKPEPOSSQPUOT-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)C2=NON=C2N
• Molecular Formula: C8H13N5O2
• DSSTOX Substance ID: DTXSID90350127
• Molecular Weight: 211.22 g/mol
• CAS RN: 300836-25-3

Description

(4-Amino-furazan-3-yl)-(4-methyl-piperazin-1-yl)-methanone, or 4-amino-3-furan-4-ylmethyl-1-piperazine-methanone, is a synthetic compound that has been studied for its potential applications in scientific research. It is a versatile and highly reactive molecule, and its structure makes it suitable for use in a variety of biochemical and physiological experiments.

Scientific Research Applications

Amino-1,2,4-triazoles in Organic Synthesis and Pharmaceuticals

Amino-1,2,4-triazoles serve as raw materials in the fine organic synthesis industry. They have found applications in producing agricultural products, pharmaceuticals, dyes, high-energy materials, and anti-corrosion additives. Their derivatives are also utilized in creating analytical reagents, flotation reagents, heat-resistant polymers, and products with fluorescent properties and ionic liquids for use in applied sciences, biotechnology, energy, and chemistry. These compounds play a significant role in agriculture and medicine, notably in the production of plant protection products and various pharmaceuticals, highlighting their versatility and importance in chemical synthesis and drug development (Nazarov et al., 2021).

Piperazine Derivatives in Therapeutics

Piperazine and its derivatives are significant in the rational design of drugs, showcasing a vast array of therapeutic uses. These include roles as antipsychotic, antihistamine, antianginal, antidepressant, anticancer, antiviral, cardio protectors, anti-inflammatory agents, and imaging agents. The therapeutic versatility of piperazine-based molecules is due to the structural flexibility that allows for a broad spectrum of pharmacological activities. The modifications of substituents on the piperazine ring can significantly impact the pharmacokinetic and pharmacodynamic profiles of the resultant molecules, making them a critical area of research for drug discovery (Rathi et al., 2016).

Furazolidone and Its Clinical Applications

Furazolidone, a nitrofuran antimicrobial agent, has been reviewed for its clinical and laboratory data. It shows efficacy in treating a variety of diseases in poultry and agriculture and has shown promise as a valuable agent in the treatment of vaginal trichomoniasis. This compound's biochemical, toxicological, pharmacological properties, and antimicrobial activity outline its importance in both human and veterinary medicine, demonstrating the clinical relevance of nitrofuran derivatives in addressing microbial infections (Rogers et al., 1956).